5,5-Difluoro-7-oxa-2-azaspiro[3.5]nonanehydrochloride

• IUPAC Name: 5,5-difluoro-7-oxa-2-azaspiro[3.5]nonane;hydrochloride
• InChI: InChI=1S/C7H11F2NO.ClH/c8-7(9)5-11-2-1-6(7)3-10-4-6;/h10H,1-5H2;1H
• InChI Key: LDHININNWFMYFT-UHFFFAOYSA-N
• Canonical SMILES: C1COCC(C12CNC2)(F)F.Cl
• Molecular Formula: C7H12ClF2NO
• Molecular Weight: 199.62 g/mol
• CAS RN: 2227206-19-9

Description

5,5-Difluoro-7-oxa-2-azaspiro[3.5]nonanehydrochloride, also known as 5,5-Difluoro-2-oxa-7-azaspiro[3.5]nonane, is a chemical compound with the molecular formula C7H11F2NO. It has an average mass of 163.165 Da and a monoisotopic mass of 163.080872 Da. Spiro forms of oxazines, which this compound is a part of, find applications as leuco dyes, frequently displaying chromism - reversibly interchanging between their colorless and colored forms.

Molecular Structure Analysis

The molecular structure of this compound consists of a spirocyclic system, which is a molecule containing two rings of which one atom is common, in this case, the nitrogen atom. The molecule also contains two fluorine atoms attached to the same carbon atom, and an oxygen atom in one of the rings.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include its molecular formula (C7H11F2NO), average mass (163.165 Da), and monoisotopic mass (163.080872 Da). More specific properties like melting point, boiling point, and density were not found in the available sources.

Safety and Hazards

The compound should be handled with care as it may cause skin and eye irritation, and may be harmful if swallowed. It’s recommended to avoid breathing dust/fume/gas/mist/vapours/spray and to wear protective gloves/protective clothing/eye protection/face protection.